Regioselective [2 + 1] photocycloaddition of 2-pyridones with diazo compounds†
Organic & Biomolecular Chemistry Pub Date: 2023-10-03 DOI: 10.1039/D3OB01354E
Abstract
Herein, we report a novel regioselective [2 + 1] cyclization reaction of 2-pyridones with carbenes generated in situ via visible light irradiation, without the requirement for catalysts or additives. The diverse functional groups of 2-pyridones and diazo compounds exhibit good tolerance, enabling the rapid synthesis of highly valuable cyclopropanated dihydro-2-pyridone scaffolds with exceptional regio- and stereoselectivity. Furthermore, DFT calculations provide a comprehensive explanation for the regio- and stereoselectivity observed in the reaction.
![Graphical abstract: Regioselective [2 + 1] photocycloaddition of 2-pyridones with diazo compounds](http://scimg.chem960.com/usr/1/D3OB01354E.jpg)
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